Comprehensive Spectroscopic Profiling of 6-Bromo-5,7-difluoroquinolin-3-amine: A Technical Guide for Preclinical Development
Comprehensive Spectroscopic Profiling of 6-Bromo-5,7-difluoroquinolin-3-amine: A Technical Guide for Preclinical Development
Executive Summary
Halogenated quinolines represent a privileged class of pharmacophores in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimalarials, and antibacterial agents. 6-Bromo-5,7-difluoroquinolin-3-amine (CAS: 1823829-39-5) is a highly functionalized heterocyclic building block. The presence of a primary amine, two fluorine atoms, and a bromine atom on the rigid quinoline core presents unique electronic and steric environments.
For drug development professionals and synthetic chemists, establishing a rigorous, self-validating analytical profile of this intermediate is critical for downstream quality control. This whitepaper provides an in-depth, causality-driven guide to the spectroscopic characterization (NMR, HRMS, and FT-IR) of 6-Bromo-5,7-difluoroquinolin-3-amine.
Structural Elucidation Strategy
The analytical strategy for this compound relies on orthogonal techniques to validate atomic connectivity, exact mass, and functional group integrity.
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Nuclear Magnetic Resonance (NMR): Utilized to map the precise carbon-hydrogen-fluorine framework. The unique spin-spin coupling between the fluorine atoms and the aromatic carbons serves as an internal validation mechanism for regiochemistry.
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High-Resolution Mass Spectrometry (HRMS): Employs soft ionization to confirm the intact molecular formula, leveraging the distinct isotopic signature of bromine to validate elemental composition.
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Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR): Validates the primary amine and halogen functional groups in the solid state, avoiding solvent or matrix-induced spectral artifacts.
Fig 1. Analytical workflow for the spectroscopic validation of the quinoline derivative.
Nuclear Magnetic Resonance (NMR) Profiling
Causality in Experimental Design
Quinoline derivatives bearing primary amines often exhibit line broadening in non-polar solvents like CDCl₃ due to rapid proton exchange and intermolecular hydrogen bonding. Therefore, DMSO-d₆ is the solvent of choice. DMSO acts as a strong hydrogen-bond acceptor, effectively "locking" the -NH₂ protons and allowing them to be observed as a distinct, quantifiable signal [1].
Mechanistic Spectral Analysis
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¹H NMR: The pyridine ring protons (H-2 and H-4) appear as distinct doublets due to meta-coupling ( 4JHH≈2.6 Hz). The amine protons resonate as a broad singlet integrating to 2H. The isolated proton on the benzene ring (H-8) appears as a doublet of doublets due to strong ortho-coupling with F-7 ( 3JHF≈9.8 Hz).
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¹³C NMR: The presence of two fluorine atoms creates a highly complex, yet self-validating ¹³C spectrum. C-5 and C-7 exhibit massive primary couplings ( 1JCF≈245−250 Hz). Crucially, C-6 (bearing the bromine atom) is sandwiched between two fluorines. Consequently, it appears as a distinct triplet ( 2JCF≈24 Hz), providing absolute proof of the 5,6,7-substitution pattern. NMR spectroscopy remains the indispensable tool for the unambiguous structural elucidation of such quinoline-based architectures [1].
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¹⁹F NMR: F-5 and F-7 appear as two distinct doublets, coupling with each other via a meta-relationship ( 4JFF≈12.5 Hz).
Mass Spectrometry (LC-ESI-HRMS)
Causality in Experimental Design
Electrospray Ionization (ESI) is the premier technique for LC-MS of polar and basic compounds, relying on the application of a high-voltage electric field to generate gas-phase ions from liquid samples [2]. Because the quinoline nitrogen and the C-3 amine are highly basic, the molecule readily accepts a proton, making ESI in positive ion mode (ESI+) the optimal choice for maximum sensitivity.
Isotopic Signatures and Fragmentation Logic
Bromine naturally occurs as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. The intact molecular ion [M+H]+ will unequivocally present as a characteristic doublet separated by 2 Da (m/z 258.96 and 260.96). The fragmentation pathway is driven by the expulsion of stable neutral molecules (NH₃ and HF) and the homolytic cleavage of the weak C-Br bond.
Fig 2. Proposed ESI-MS fragmentation pathway for 6-Bromo-5,7-difluoroquinolin-3-amine.
Vibrational Spectroscopy (ATR-FTIR)
Causality in Experimental Design
Traditional FTIR using KBr pellets is highly susceptible to moisture absorption, which creates a broad -OH stretching band that masks the critical -NH₂ stretching region (3500–3200 cm⁻¹). Solid-state ATR-FTIR is increasingly recognized as the gold standard for analyzing dry powders without matrix interference, a principle widely validated across diverse molecular classes [3]. By analyzing the neat powder directly on a diamond crystal, the primary amine doublet (symmetric and asymmetric N-H stretch) is preserved with high resolution.
Standardized Experimental Protocols
To ensure data trustworthiness, the following protocols are designed as self-validating systems:
Protocol A: Multi-Nuclear NMR Acquisition
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Sample Prep: Dissolve 15.0 mg of the analyte in 0.6 mL of anhydrous DMSO-d₆ (isotopic purity >99.8%).
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Internal Calibration: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to lock the chemical shift reference at exactly 0.00 ppm.
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Acquisition: Transfer to a 5 mm precision NMR tube. Acquire ¹H (600 MHz, 16 scans), ¹³C (150 MHz, 1024 scans), and ¹⁹F (564 MHz, 64 scans) spectra at 298 K.
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Processing: Apply zero-filling and exponential line broadening (0.3 Hz for ¹H, 1.0 Hz for ¹³C) prior to Fourier transformation to optimize the signal-to-noise ratio.
Protocol B: LC-ESI-HRMS Analysis
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Sample Prep: Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol.
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System Setup: Inject 2 µL into a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer. Operate the ESI source in positive ion mode with a capillary voltage of 3.5 kV and a desolvation temperature of 350 °C.
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Self-Validation: Introduce a lock mass (e.g., sodium formate clusters or Leucine Enkephalin) continuously during the run to ensure sub-ppm mass accuracy.
Protocol C: Solid-State ATR-FTIR
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Background: Clean the diamond ATR crystal with LC-MS grade isopropanol. Collect an ambient background spectrum (32 scans) to subtract atmospheric CO₂ and water vapor.
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Acquisition: Deposit 2-3 mg of the solid powder directly onto the crystal. Apply uniform pressure using the ATR anvil to ensure optical contact.
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Measurement: Acquire the spectrum from 4000 to 600 cm⁻¹ at a resolution of 4 cm⁻¹ (32 scans).
Quantitative Data Summary
Table 1: Predicted NMR Spectroscopic Data (DMSO-d₆)
| Nucleus | Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling Constants (Hz) | Assignment |
| ¹H | 8.52 | d | 1H | JHH = 2.6 | H-2 |
| ¹H | 7.65 | dd | 1H | JHH = 2.6, JHF = 1.5 | H-4 |
| ¹H | 7.50 | dd | 1H | JHF = 9.8, JHH = 1.8 | H-8 |
| ¹H | 5.95 | br s | 2H | N/A | -NH₂ |
| ¹³C | 156.5 | dd | - | 1JCF = 245, 3JCF = 8 | C-7 |
| ¹³C | 153.2 | dd | - | 1JCF = 248, 3JCF = 7 | C-5 |
| ¹³C | 95.4 | t | - | 2JCF = 24 | C-6 (C-Br) |
| ¹⁹F | -112.4 | d | 1F | 4JFF = 12.5 | F-5 |
| ¹⁹F | -118.6 | d | 1F | 4JFF = 12.5 | F-7 |
Table 2: HRMS (ESI+) Data
| Ion Species | Formula | Calculated Exact Mass (m/z) | Relative Abundance |
| [M+H]⁺ (⁷⁹Br) | C₉H₆⁷⁹BrF₂N₂⁺ | 258.9682 | ~100% |
| [M+H]⁺ (⁸¹Br) | C₉H₆⁸¹BrF₂N₂⁺ | 260.9662 | ~98% |
| Fragment (-NH₃) | C₉H₃BrF₂N⁺ | 241.9417 / 243.9396 | Variable |
Table 3: ATR-FTIR Key Vibrational Bands
| Wavenumber (cm⁻¹) | Intensity | Functional Group / Mode Assignment |
| 3420, 3315 | Medium | N-H stretch (Primary amine asymmetric/symmetric doublet) |
| 3050 | Weak | C-H stretch (Aromatic) |
| 1630 | Strong | C=N stretch (Quinoline ring) |
| 1585 | Strong | C=C stretch (Aromatic ring) |
| 1210, 1150 | Strong | C-F stretch |
| 680 | Medium | C-Br stretch |
References
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MetwareBio. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. Metware Biotechnology. Available at:[Link]
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Castillo-Gómez, A. et al. Application of ATR-FTIR spectroscopy to the study of thermally induced changes in secondary structure of protein molecules in solid state. Biopolymers (PubMed). Available at:[Link]
